Cas no 1384431-10-0 (6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride)

• Product Name: 6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride
• CAS No: 1384431-10-0
• MF: C₇H₁₁ClF₃NO
• MW: 217.61655163765
• MDL: MFCD22369882
• CID: 2094409
• PubChem ID: 71755852
• Update Time: 2025-09-23

6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol hydrochloride
• SY111074
• SB51044
• CS-0050377
• AS-51615
• 6-(Trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol HCl
• 2-Azaspiro[3.3]heptan-6-ol, 6-(trifluoromethyl)-, hydrochloride (1:1)
• 1384431-10-0
• MFCD22369882
• EN300-105150
• P13107
• Z1415893855
• AKOS025291068
• 6-(trifluoromethyl)-2-azaspiro[3.3]heptan-6-ol;hydrochloride
• 6-(trifluoromethyl)-2-azaspiro[3.3]heptan-6-olhydrochloride
• JFC43110
• 6-(Trifluoromethyl)-2-azaspiro(3.3)heptan-6-ol hydrochloride
• 819-291-8

• MDL： MFCD22369882
• Inchi： 1S/C7H10F3NO.ClH/c8-7(9,10)6(12)1-5(2-6)3-11-4-5;/h11-12H,1-4H2;1H
• InChI Key： BWQKNPAVNJHNLE-UHFFFAOYSA-N
• SMILES： Cl.FC(C1(CC2(CNC2)C1)O)(F)F

Computed Properties

• Exact Mass: 217.0481262g/mol
• Monoisotopic Mass: 217.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų